Cas no 811799-69-6 (1-(4-amino-3,5-difluorophenyl)ethan-1-one)

1-(4-amino-3,5-difluorophenyl)ethan-1-one structure

811799-69-6 structure

Product Name:1-(4-amino-3,5-difluorophenyl)ethan-1-one

CAS No:811799-69-6

Molecular Formula:C₈H₇NOF₂

Molecular Weight:171.14408

CID:720330

PubChem ID:21114306

1-(4-amino-3,5-difluorophenyl)ethan-1-one Properties

Names and Identifiers

- 1-(4-Amino-3,5-difluorophenyl)ethanone
- Ethanone,1-(4-amino-3,5-difluorophenyl)-
- 4'-amino-3',5'-difluoroacetophenone
- 1-(4-amino-3,5-difluorophenyl)ethanone
- 4-AMINO-3,5-DIFLUOROACETOPHENONE
- 1-(4-amino-3,5-difluorophenyl)ethan-1-one
- 1-(4-amino-3,5-difluoro-phenyl)-ethanone
- MLPXEMBDRBECQR-UHFFFAOYSA-N
- DTXSID00610860
- A840060
- EN300-119245
- SY144854
- MFCD08460502
- CS-0224409
- 4 inverted exclamation mark -Amino-3 inverted exclamation mark ,5 inverted exclamation mark -difluoroacetophenone
- FT-0600539
- Z1198179821
- SCHEMBL3777767
- AKOS006291227
- AS-33002
- 811799-69-6
- 1-(4-amino-3,5-difluoro-phenyl)ethanone
- +Expand
- MDL： MFCD08460502
- InChIKey： MLPXEMBDRBECQR-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H7F2NO/c1-4(12)5-2-6(9)8(11)7(10)3-5/h2-3H,11H2,1H3
- SMILES： CC(=O)C1=CC(=C(C(=C1)F)N)F

Computed Properties

Exact Mass: 171.05000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 171.04957017g/mol
Heavy Atom Count: 12
Complexity: 174
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 43.1Å²

Experimental Properties

LogP: 2.33080
PSA: 43.09000

1-(4-amino-3,5-difluorophenyl)ethan-1-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004ZY8-50mg	1-(4-Amino-3,5-difluorophenyl)ethanone	811799-69-6	95%	50mg	$214.00	2024-04-21
A2B Chem LLC	AC32416-50mg	4-Amino-3,5-difluoroacetophenone	811799-69-6	95%	50mg	$189.00
Aaron	AR00506K-50mg	1-(4-Amino-3,5-difluorophenyl)ethanone	811799-69-6	95%	50mg	$226.00
abcr	AB489612-100mg	4'-Amino-3',5'-difluoroacetophenone; .	811799-69-6		100mg	€332.50	2024-08-02
Alichem	A019118509-250mg	1-(4-Amino-3,5-difluorophenyl)ethanone	811799-69-6	95%	250mg	$354.51	2023-09-01
Crysdot LLC	CD12029157-1g	1-(4-Amino-3,5-difluorophenyl)ethanone	811799-69-6	95+%	1g	$455
Enamine	EN300-119245-0.05g	1-(4-amino-3,5-difluorophenyl)ethan-1-one	811799-69-6	95%	0.05g	$146.0	2023-07-06
TRC	A578508-10mg	4'-Amino-3',5'-difluoroacetophenone	811799-69-6		10mg	$ 70.00	2022-06-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ0325-100MG	1-(4-amino-3,5-difluorophenyl)ethan-1-one	811799-69-6	95%	100MG	￥ 1,003.00	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1295079-250mg	1-(4-Amino-3,5-difluorophenyl)ethan-1-one	811799-69-6	95+%	250mg	￥2002.00	2024-07-28

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811799-69-6 (1-(4-amino-3,5-difluorophenyl)ethan-1-one) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:811799-69-6)1-(4-amino-3,5-difluorophenyl)ethan-1-one

Purity:99%

Quantity:10g

Price($):2300.0